Cas no 628692-20-6 (Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-)

• Product Name: Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-
• CAS No: 628692-20-6
• MF: C₁₂H₁₃BFNO₂
• MW: 233.046526670456
• CID: 1640867
• Update Time: 2024-08-30

Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluoro-
• 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-fluorobenzonitrile

• Inchi： 1S/C12H13BFNO2/c1-12(2)7-16-13(17-8-12)10-3-4-11(14)9(5-10)6-15/h3-5H,7-8H2,1-2H3
• InChI Key： CHRRQOKKIPFPHZ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(B2OCC(C)(C)CO2)=CC=C1F

Computed Properties

• Exact Mass: 232.10599

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 342.5±32.0 °C(Predicted)
• PSA: 42.25